N-(1-benzylpiperidin-3-yl)prop-2-enamide

• IUPAC Name: N-(1-benzylpiperidin-3-yl)prop-2-enamide
• InChI: InChI=1S/C15H20N2O/c1-2-15(18)16-14-9-6-10-17(12-14)11-13-7-4-3-5-8-13/h2-5,7-8,14H,1,6,9-12H2,(H,16,18)
• InChI Key: JKMBEBBGOFZJOD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

N-(1-benzylpiperidin-3-yl)prop-2-enamide, also known as BPAP, is a chemical compound that belongs to the class of piperidine derivatives. BPAP has been found to exhibit a range of pharmacological effects, including stimulating effects on the central nervous system (CNS) and anti-Parkinsonian effects. In

Mechanism of Action

The mechanism of action of N-(1-benzylpiperidin-3-yl)prop-2-enamide is not fully understood, but it is believed to involve the modulation of dopamine release in the brain. N-(1-benzylpiperidin-3-yl)prop-2-enamide has been shown to increase the release of dopamine from dopaminergic neurons in the substantia nigra, which is the region of the brain that is most affected in Parkinson's disease. Additionally, N-(1-benzylpiperidin-3-yl)prop-2-enamide has been found to increase the expression of tyrosine hydroxylase, which is the enzyme that synthesizes dopamine.
Biochemical and Physiological Effects
N-(1-benzylpiperidin-3-yl)prop-2-enamide has been found to exhibit a range of biochemical and physiological effects. In addition to its effects on dopamine release, N-(1-benzylpiperidin-3-yl)prop-2-enamide has been shown to increase the release of norepinephrine and serotonin in the brain. N-(1-benzylpiperidin-3-yl)prop-2-enamide has also been found to increase the activity of acetylcholinesterase, which is an enzyme that breaks down acetylcholine, a neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzylpiperidin-3-yl)prop-2-enamide in lab experiments is its specificity for dopaminergic neurons. N-(1-benzylpiperidin-3-yl)prop-2-enamide has been found to selectively increase dopamine release from dopaminergic neurons, which makes it a useful tool for studying the role of dopamine in the brain. However, one limitation of using N-(1-benzylpiperidin-3-yl)prop-2-enamide is its potential toxicity. N-(1-benzylpiperidin-3-yl)prop-2-enamide has been found to be toxic at high doses, which limits its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(1-benzylpiperidin-3-yl)prop-2-enamide. One area of research is the development of more potent and selective N-(1-benzylpiperidin-3-yl)prop-2-enamide analogs. These analogs could be used to further elucidate the mechanism of action of N-(1-benzylpiperidin-3-yl)prop-2-enamide and to develop more effective treatments for Parkinson's disease. Another area of research is the use of N-(1-benzylpiperidin-3-yl)prop-2-enamide in the treatment of other neurological disorders, such as depression and schizophrenia. Finally, the potential toxicity of N-(1-benzylpiperidin-3-yl)prop-2-enamide needs to be further investigated in order to determine its safety for use in humans.

Synthesis Methods

N-(1-benzylpiperidin-3-yl)prop-2-enamide can be synthesized through a multi-step process starting with the reaction of 1-benzylpiperidine with propionyl chloride to form N-benzyl-3-propionylpiperidine. This intermediate is then reacted with acetic anhydride to form N-benzyl-3-acetylpiperidine. Finally, the acetyl group is removed through a catalytic hydrogenation reaction to yield N-(1-benzylpiperidin-3-yl)prop-2-enamide.

Scientific Research Applications

N-(1-benzylpiperidin-3-yl)prop-2-enamide has been the subject of extensive scientific research due to its potential therapeutic applications. One of the most promising areas of research is its anti-Parkinsonian effects. N-(1-benzylpiperidin-3-yl)prop-2-enamide has been found to increase dopamine release in the brain, which is a key neurotransmitter that is depleted in Parkinson's disease. Additionally, N-(1-benzylpiperidin-3-yl)prop-2-enamide has been shown to improve motor function and reduce the severity of symptoms in animal models of Parkinson's disease.